Cas no 623-24-5 (1,4-Di(bromomethyl)benzene)

1,4-Di(bromomethyl)benzene is a high-purity aromatic compound primarily used as a key intermediate in organic synthesis and polymer chemistry. Its molecular structure features two reactive bromomethyl groups attached to a benzene ring, enabling efficient crosslinking and functionalization in the production of specialty polymers, resins, and pharmaceuticals. The compound exhibits excellent reactivity in nucleophilic substitution reactions, making it valuable for constructing complex molecular frameworks. Its crystalline solid form ensures ease of handling and precise stoichiometric control in reactions. 1,4-Di(bromomethyl)benzene is particularly useful in the synthesis of porous organic polymers (POPs) and as a building block for advanced materials with tailored properties.
1,4-Di(bromomethyl)benzene structure
1,4-Di(bromomethyl)benzene structure
Product Name:1,4-Di(bromomethyl)benzene
CAS No:623-24-5
MF:C8H8Br2
MW:263.957120895386
MDL:MFCD00000182
CID:39118
PubChem ID:69335
Update Time:2025-06-07

1,4-Di(bromomethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Bis(bromomethyl)benzene
    • p-Xylylene dibromide
    • Alpha
    • alpha,alpha-Dibromo-p-xylene
    • Benzene, 1,4-bis(bromomethyl)-
    • α,α'-Dibromo-P-xylene
    • alpha,alpha'-Dibromo-p-xylene
    • 1,4-bis(bromomethyl)-benzen
    • 1,4-Di(bromomethyl)benzene
    • a.a\-Dibromo-p-xylene
    • DMF
    • p-Xylylene Bromide
    • p-(Bromomethyl)benzene
    • 1,4-Dibromomethylbenzene
    • p-Bis(bromomethyl)benzene
    • 1,4-Bis-bromomethyl-benzene
    • 1,4-dibenzyl bromide
    • p-Xylene, .alpha.,.alpha.'-dibromo-
    • 1,4-bis(bromomethyl)-benzene
    • A,A'-DIBROMO-P-XYLENE
    • RBZMSGOBSOCYHR-UHFFFAOYSA-N
    • p-.alpha.,.alpha.'-Dibromoxylene
    • .alpha.,.alpha.'-Dibromo-p-
    • MDL: MFCD00000182
    • Inchi: 1S/C8H8Br2/c9-5-7-1-2-8(6-10)4-3-7/h1-4H,5-6H2
    • InChI Key: RBZMSGOBSOCYHR-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(CBr)=CC=1
    • BRN: 1100019

Computed Properties

  • Exact Mass: 261.89900
  • Monoisotopic Mass: 261.899
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 73.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 2.012
  • Melting Point: 144.0 to 147.0 deg-C
  • Boiling Point: 245 °C(lit.)
  • Flash Point: 155-158°C/14mm
  • Refractive Index: 1.614
  • Solubility: dioxane: soluble1g/10 mL (hot)
  • Water Partition Coefficient: Dissolved
  • PSA: 0.00000
  • LogP: 3.47640
  • Solubility: Soluble in water.
  • Sensitiveness: Lachrymatory
  • FEMA: 2490

1,4-Di(bromomethyl)benzene Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3448 6.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • FLUKA BRAND F CODES:8-19-21
  • Hazardous Material Identification: C
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R22; R34
  • HazardClass:8
  • PackingGroup:II
  • TSCA:Yes
  • Storage Condition:2-8 °C

1,4-Di(bromomethyl)benzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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1,4-Di(bromomethyl)benzene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:623-24-5)alpha,alpha'-Dibromo-p-xylene
Order Number:sfd16084;1649062
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:623-24-5)1,4-二(溴甲基)苯
Order Number:LE1649062
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
Price ($):discuss personally
Email:18501500038@163.com

1,4-Di(bromomethyl)benzene Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:623-24-5)alpha,alpha'-Dibromo-p-xylene
sfd16084;1649062
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:623-24-5)1,4-二(溴甲基)苯
LE1649062
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email